Cas no 153085-15-5 (1-methyl-5-(trifluoromethyl)pyrazole)

• Product Name: 1-methyl-5-(trifluoromethyl)pyrazole
• CAS No: 153085-15-5
• MF: C₅H₅F₃N₂
• MW: 150.101811170578
• MDL: MFCD16619801
• CID: 1089275
• PubChem ID: 15420922
• Update Time: 2025-10-21

1-methyl-5-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(trifluoromethyl)-1H-Pyrazole
• 1-methyl-5-(trifluoromethyl)pyrazole
• 5-(trifluoromethyl)-1-methyl-1H-pyrazole
• 1H-Pyrazole,1-methyl-5-(trifluoromethyl)
• methyl-3-(trifluoromethyl)-pyrazole
• UQLANBZLKVLADA-UHFFFAOYSA-N
• DTXSID60572617
• EN300-86108
• D87978
• MFCD16619801
• CS-0434314
• 153085-15-5
• SCHEMBL173343
• AKOS015951481
• AMY12233
• DB-185441
• STL584783

• MDL： MFCD16619801
• Inchi： 1S/C5H5F3N2/c1-10-4(2-3-9-10)5(6,7)8/h2-3H,1H3
• InChI Key： UQLANBZLKVLADA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NN1C)(F)F

Computed Properties

• Exact Mass: 150.04000
• Monoisotopic Mass: 150.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 137.7±35.0 ºC (760 Torr),
• Flash Point: 37.1±25.9 ºC,
• Solubility: Slightly soluble (3.5 g/l) (25 º C),
• PSA: 17.82000
• LogP: 1.43890

Additional information on 1-methyl-5-(trifluoromethyl)pyrazole

1-Methyl-5-(Trifluoromethyl)Pyrazole: A Comprehensive Overview

1-Methyl-5-(Trifluoromethyl)Pyrazole, also known by its CAS number CAS No. 153085-15-5, is a heterocyclic organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the pyrazole family, a class of five-membered rings containing two nitrogen atoms. The presence of a trifluoromethyl group at the 5-position and a methyl group at the 1-position imparts unique electronic and structural properties to this molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 1-Methyl-5-(Trifluoromethyl)Pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole ring. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones and ammonia or ammonium salts to form the pyrazole framework. Subsequent functionalization steps introduce the trifluoromethyl and methyl groups at specific positions, ensuring the desired regiochemistry. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound, aligning with current trends toward sustainable chemical processes.

The chemical structure of CAS No. 153085-15-5 is characterized by its pyrazole ring with electron-withdrawing groups (trifluoromethyl) and electron-donating groups (methyl). This combination creates a molecule with unique electronic properties, including high electron deficiency at certain positions, which makes it an attractive candidate for various applications. For instance, in materials science, this compound has been explored as a building block for advanced materials such as organic semiconductors and coordination polymers.

In recent years, researchers have delved into the potential of 1-Methyl-5-(Trifluoromethyl)Pyrazole in drug discovery. Its ability to act as a ligand in metalloenzyme inhibitors has shown promise in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. Studies have demonstrated that this compound can modulate enzyme activity through non-covalent interactions, highlighting its potential as a lead compound for therapeutic development.

Beyond its role in drug discovery, CAS No. 153085-15-5 has also found applications in agrochemicals. Its ability to act as an herbicide or fungicide is under investigation due to its unique chemical reactivity and selectivity toward certain biological targets. Field trials have shown encouraging results, suggesting that this compound could be an effective component in integrated pest management strategies.

The latest research on 1-Methyl-5-(Trifluoromethyl)Pyrazole has focused on its photophysical properties, particularly its fluorescence behavior under UV light. This property has led to its consideration as a fluorescent probe for sensing applications, such as detecting metal ions or monitoring environmental pollutants. The development of such sensors relies on the molecule's ability to undergo conformational changes upon binding specific analytes, enabling real-time detection with high sensitivity.

In conclusion, CAS No. 153085-15-5, or 1-Methyl-5-(Trifluoromethyl)Pyrazole, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and functionalization techniques, positions it as a valuable tool for addressing contemporary challenges in medicine, agriculture, and materials science.